α-conotoxin-PeIA

• Molecular Formula: C65H98N22O21S4
• Molecular Weight: 1651.9 Da
• Appearance: White lyophilized solidPurity rate: > 99 %AA sequence: Gly-Cys2-Cys3-Ser-His-Pro-Ala-Cys8-Ser-Val-Asn-His-Pro-Glu-Leu-Cys16-NH2 Disulfide bonds: Cys2-Cys8, Cys3-Cys16Length (aa): 16

Description

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key α-conotoxins and their properties relative to PeIA:

Compound	Target Receptors	IC₅₀ (nM)	Structural Features	Key Distinctions
α-PeIA	α9α10, α3β2	6.9 (α9α10), 23–97 (α3β2)	4/7 subtype; C-terminal amidation	High α9α10 selectivity; non-natural amino acid analogs enhance potency
α-PIA	α6-containing nAChRs	Not reported	Cloned from C. purpurascens; synthetic	Selective for α6 subunits; no α9α10 activity
α-Vc1.1	α9α10, GABAB-coupled	~30 (α9α10)	4/7 subtype; Asp-Pro-Arg motif	Inhibits N-type calcium channels via GABAB
α-BuIA	α6/α3β2β3, β2 vs. β4	0.6 (α6/α3β2β3), 24,000 (α4β2)	4/4 spacing; β subunit-dependent kinetics	Discriminates β2/β4 subunits; slow off-rate
α-RgIA	α9α10, GABAB-coupled	~1.8 (α9α10)	Truncated C-terminus; His-Pro-Ala motif	No Asp-Pro-Arg motif; equipotent GABAB activity
α-MII	α3β2, α6β2	0.5–10 (α3β2)	4/7 subtype; no α9α10 activity	Used in Parkinson’s research; lacks α9α10 affinity

Selectivity and Mechanism

• α9α10 vs. α7 Selectivity : PeIA’s 260-fold preference for α9α10 over α7 receptors stems from its interaction with unique residues in the α9 subunit (e.g., Glu152), as shown in homology models . In contrast, α-Vc1.1 and α-RgIA also target α9α10 but require the conserved Asp-Pro-Arg motif for activity, which PeIA lacks .
• α3β2 Activity : PeIA’s moderate inhibition of α3β2 (IC₅₀ ~23 nM) contrasts with α-MII’s higher potency (IC₅₀ ~0.5 nM) but broader α6β2 activity .
• β Subunit Discrimination : Unlike α-BuIA, which distinguishes β2/β4-containing receptors via kinetics, PeIA’s selectivity is driven by α subunit interactions .

Pharmacological Modifications

• Non-Natural Amino Acids: Substituting Ser4/Ser9 with diaminopropionic acid (Dap) in PeIA[S4Dap, S9Dap] enhances potency at α9α10 (100 nM achieves >90% inhibition) and reduces off-target effects .
• Positional Mutagenesis : Replacing Asn11 with Arg in PeIA[N11R] increases selectivity for α6/α3β2β3 over α3β2 by >15,000-fold, leveraging electrostatic interactions with α6 subunit residues .

Therapeutic Implications

• Pain Research : PeIA’s α9α10 inhibition is linked to analgesia, similar to α-Vc1.1 and α-RgIA, but with distinct structural requirements .
• Neuroprotection : α-BuIA’s β4 subunit specificity may aid in treating nicotine addiction, while PeIA analogs could target auditory disorders .

3. Conclusion α-Conotoxin-PeIA stands out for its unparalleled α9α10 selectivity and adaptability to structural modifications. Its distinction from α-PIA (α6-selective), α-BuIA (β subunit-specific), and α-Vc1.1 (GABAB-coupled) underscores the diversity of α-conotoxin pharmacology. Future research should explore PeIA analogs for subtype-specific therapeutics and mechanistic studies of nAChR signaling.